Cas no 5440-38-0 ( )

• Product Name: &nbsp
• CAS No: 5440-38-0
• MF: C₁₁H₂₄ClNO₂
• MW: 237.766762733459
• CID: 941080
• PubChem ID: 24182771
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-5,7,7-trimethyloctanoic acid,hydrochloride
• 5440-38-0
• NSC20158
• DS-008720
• DTXSID10969533
• 2-amino-5,7,7-trimethyl-octanoic acid
• 2-Amino-5,7,7-trimethyloctanoic acid--hydrogen chloride (1/1)
• NSC-20158
•  

• Inchi： 1S/C11H23NO2.ClH/c1-8(7-11(2,3)4)5-6-9(12)10(13)14;/h8-9H,5-7,12H2,1-4H3,(H,13,14);1H
• InChI Key： MBUIKEZYWBLFNH-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CCC(C)CC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 201.17299
• Monoisotopic Mass: 237.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives